molecular formula C13H9ClF3NO3 B1630039 Ethyl 4-chloro-6-(trifluoromethoxy)quinoline-3-carboxylate CAS No. 207231-23-0

Ethyl 4-chloro-6-(trifluoromethoxy)quinoline-3-carboxylate

Cat. No.: B1630039
CAS No.: 207231-23-0
M. Wt: 319.66 g/mol
InChI Key: MCYOAKSELHWBGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-chloro-6-(trifluoromethoxy)quinoline-3-carboxylate is a useful research compound. Its molecular formula is C13H9ClF3NO3 and its molecular weight is 319.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

207231-23-0

Molecular Formula

C13H9ClF3NO3

Molecular Weight

319.66 g/mol

IUPAC Name

ethyl 4-chloro-6-(trifluoromethoxy)quinoline-3-carboxylate

InChI

InChI=1S/C13H9ClF3NO3/c1-2-20-12(19)9-6-18-10-4-3-7(21-13(15,16)17)5-8(10)11(9)14/h3-6H,2H2,1H3

InChI Key

MCYOAKSELHWBGV-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=CN=C2C=CC(=CC2=C1Cl)OC(F)(F)F

Canonical SMILES

CCOC(=O)C1=CN=C2C=CC(=CC2=C1Cl)OC(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

6-Trifluoromethoxy-4-hydroxy-3-ethoxycarbonylquinoline (3 g, 10 mmol) and POCl3 (8 mL) were mixed together and the mixture was heated at reflux for 6 h. The excess POCl3 was removed under vacuum. The solid residue was suspended in ice-cold 1N NaOH and the mixture was stirred for 15 min. The solid was filtered off, washed several times with water and dried over P2O5 to give 6-trifluoromethoxy-4-chloro-3-ethoxycarbonylquinoline as an off-white solid.
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.